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Compound of Interest

Compound Name: Direct Yellow 106

Cat. No.: B12381963 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive protocol for the dyeing of cotton fibers using

Direct Yellow 106. This document outlines the chemical properties of the dye, a detailed

experimental procedure, and expected outcomes, including fastness properties. The

information is intended to guide researchers in achieving consistent and reproducible results in

laboratory settings.

Introduction
Direct Yellow 106 is a water-soluble anionic dyestuff belonging to the stilbene chemical class.

[1] It is widely used for dyeing cellulosic fibers such as cotton and viscose due to its

straightforward application process from an aqueous solution containing an electrolyte.[2][3][4]

[5] The affinity of Direct Yellow 106 for cotton fibers is primarily attributed to non-covalent

interactions, including van der Waals forces and hydrogen bonding between the dye molecules

and the cellulose polymer.

Chemical and Physical Properties of Direct Yellow
106
A summary of the key chemical and physical properties of Direct Yellow 106 is presented in

the table below.
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Property Value

C.I. Name Direct Yellow 106

C.I. Number 40300

CAS Number 12222-60-5

Chemical Class Stilbene, Single Azo

Molecular Formula C₄₈H₂₆N₈Na₆O₁₈S₆[2][5]

Molecular Weight 1333.10 g/mol [2][5]

Appearance Orange-yellow powder[2][3][4][5]

Solubility
Readily soluble in water, forming a dark yellow

solution.[3][4]

Hue Reddish Yellow[1]

Experimental Protocol
This protocol details the materials, equipment, and step-by-step procedure for dyeing cotton

fibers with Direct Yellow 106.

Materials and Equipment
Materials:

Scoured and bleached cotton fibers

Direct Yellow 106 (C.I. 40300)

Sodium Chloride (NaCl) or Sodium Sulfate (Na₂SO₄) (Electrolyte)

Sodium Carbonate (Soda Ash, Na₂CO₃) (pH buffer)

Wetting agent (e.g., non-ionic surfactant)

Sequestering agent (e.g., EDTA)
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Levelling agent

Acetic Acid (for post-treatment, optional)

Cationic dye-fixing agent (for post-treatment)

Distilled or deionized water

Equipment:

Laboratory-scale dyeing machine (e.g., water bath with shaker, glycerin bath)

Beakers and graduated cylinders

Magnetic stirrer and stir bars

pH meter

Heating plate

Analytical balance

Squeegee or laboratory padder

Drying oven

Pre-treatment of Cotton Fibers
It is crucial to use well-prepared cotton fibers to ensure level and consistent dyeing. The fibers

should be scoured to remove natural waxes and impurities and bleached to provide a uniform

white base.

Dye Bath Preparation and Dyeing Procedure
The following procedure is based on a 2% depth of shade (d.o.s.) and a material-to-liquor ratio

(M:L) of 1:20.

Recipe:
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Component Concentration

Direct Yellow 106 2% on weight of fiber (o.w.f.)

Sodium Chloride (NaCl) 20 g/L

Sodium Carbonate (Na₂CO₃) 2 g/L

Wetting Agent 1 g/L

Sequestering Agent 1 g/L

Levelling Agent 0.5 g/L

M:L Ratio 1:20

Procedure:

Dye Stock Solution: Prepare a stock solution of Direct Yellow 106 (e.g., 1% w/v) by pasting

the required amount of dye powder with a small amount of cold water and then adding hot

water (80-90°C) with continuous stirring until fully dissolved.

Dye Bath Setup: Set up the dye bath with the required volume of distilled water. Add the

wetting agent, sequestering agent, and levelling agent and stir for 5 minutes.

Fiber Immersion: Introduce the pre-wetted cotton fibers into the dye bath at room

temperature (approximately 25-30°C).

Dye Addition: Add the prepared dye stock solution to the dye bath.

pH Adjustment: Add the sodium carbonate solution to adjust the pH to the alkaline range

(typically pH 8-9).

Temperature Increase: Gradually raise the temperature of the dye bath to 90-95°C at a rate

of 2°C per minute.

Electrolyte Addition: Once the temperature reaches 60°C, begin the gradual addition of the

sodium chloride solution over 15-20 minutes.
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Dyeing: Maintain the temperature at 90-95°C and continue dyeing for 60 minutes, ensuring

continuous agitation of the dye bath.

Cooling: After 60 minutes, allow the dye bath to cool down to 60-70°C.

Rinsing: Remove the dyed fibers from the bath and rinse thoroughly with cold water until the

rinse water is clear.

Post-treatment (Fixation)
To improve the wet fastness properties of the dyed fibers, a post-treatment with a cationic dye-

fixing agent is recommended.

Prepare a fresh bath with a cationic dye-fixing agent (typically 1-2% o.w.f.) at 40-50°C.

Immerse the rinsed, dyed fibers in this bath and treat for 15-20 minutes.

After treatment, gently squeeze the fibers and dry them in an oven at 80-100°C.

Data Presentation
Fastness Properties of Direct Yellow 106
The following table summarizes the fastness properties of cotton dyed with Direct Yellow 106.

The ratings are based on a scale of 1 to 5, where 5 indicates the highest fastness.
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Fastness Property Rating

Light Fastness 5-6[4][6]

Washing Fastness 3-4[1][4][6]

Rubbing Fastness (Dry) 4-5[4][6]

Rubbing Fastness (Wet) 4[4][6]

Acid Resistance (Fading) 5 (ISO)

Alkali Resistance (Fading) 5 (ISO)

Water Fastness (Fading) 4 (ISO)

Water Fastness (Staining) 2 (ISO)

Mandatory Visualizations
Experimental Workflow
The following diagram illustrates the key stages of the dyeing protocol.
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Caption: Experimental workflow for dyeing cotton with Direct Yellow 106.
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Dye-Fiber Interaction
This diagram illustrates the theoretical interaction between the Direct Yellow 106 dye molecule

and the cellulose polymer of the cotton fiber.

Cotton Fiber (Cellulose)

Direct Yellow 106

Interaction Forces

(-C₆H₁₀O₅-)n
with exposed -OH groups

Anionic Dye Molecule
(-SO₃⁻ groups)

Hydrogen Bonding Van der Waals Forces

Click to download full resolution via product page

Caption: Interaction between Direct Yellow 106 and cotton fiber.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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